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Compound Name:
2-Chloro-1-(2-hydroxy-5-

methylphenyl)ethanone

CAS No.: 22307-94-4

Cat. No.: B1308312

Get Quote

An In-Depth Technical Guide to 2-Chloro-1-(2-hydroxy-5-methylphenyl)ethanone

Executive Summary: This document provides a comprehensive technical overview of 2-
Chloro-1-(2-hydroxy-5-methylphenyl)ethanone, a functionalized aromatic ketone of

significant interest in synthetic chemistry. While a dedicated CAS number for this specific

compound is not prevalent in public databases, this guide elucidates its logical synthesis,

predicted physicochemical properties, spectral characteristics, and chemical reactivity. The

primary synthetic pathway involves a two-step process commencing with the Fries

rearrangement of p-cresyl acetate to form the key intermediate, 1-(2-hydroxy-5-

methylphenyl)ethanone (CAS: 1450-72-2), followed by selective α-chlorination. This guide is

intended for researchers, chemists, and drug development professionals, offering detailed

experimental protocols and field-proven insights into the handling and synthetic utility of this

versatile chemical building block.
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2-Chloro-1-(2-hydroxy-5-methylphenyl)ethanone is a bifunctional organic molecule featuring

a hydroxylated phenyl ring, a ketone, and a reactive α-chloro substituent. This combination of

functional groups makes it a highly valuable intermediate in the synthesis of more complex

molecular architectures, particularly heterocyclic compounds and pharmaceutical scaffolds.

The hydroxyl and carbonyl groups can direct further substitutions on the aromatic ring, while

the α-chloro group provides a reactive handle for nucleophilic substitution, enabling the facile

introduction of diverse functionalities. This guide details the synthesis, characterization, and

safe handling of this compound, grounding the discussion in the well-documented chemistry of

its precursor.

Compound Identification and Physicochemical
Properties
The primary precursor for the synthesis of the title compound is 1-(2-Hydroxy-5-

methylphenyl)ethanone. Its properties are well-established and provide a baseline for

understanding the characteristics of its chlorinated derivative.

Table 1: Physicochemical Properties of Precursor 1-(2-Hydroxy-5-methylphenyl)ethanone[1][2]

[3]

Identifier Value

CAS Number 1450-72-2

Molecular Formula C₉H₁₀O₂

Molecular Weight 150.18 g/mol

Appearance Yellow crystalline powder

Melting Point 45-48 °C

Solubility Insoluble in water

Synonyms
2'-Hydroxy-5'-methylacetophenone, 2-Acetyl-4-

methylphenol

Table 2: Predicted Properties of 2-Chloro-1-(2-hydroxy-5-methylphenyl)ethanone
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Identifier Value

CAS Number Not readily available

Molecular Formula C₉H₉ClO₂

Molecular Weight 184.62 g/mol

Appearance Expected to be a solid at room temperature

Boiling Point
Higher than the precursor due to increased

mass

Solubility
Likely soluble in common organic solvents (e.g.,

DCM, THF, Ethyl Acetate)

Synthesis and Mechanism
The synthesis of 2-Chloro-1-(2-hydroxy-5-methylphenyl)ethanone is most logically achieved

in a two-step sequence. First, the hydroxyacetophenone backbone is constructed via the Fries

rearrangement, an acid-catalyzed intramolecular acylation. Second, the resulting ketone is

selectively chlorinated at the α-carbon.

Step 1: Synthesis of 1-(2-Hydroxy-5-
methylphenyl)ethanone via Fries Rearrangement
The Fries rearrangement is a classic and reliable method for converting phenolic esters into

hydroxy aryl ketones.[2] In this case, p-cresyl acetate is rearranged using a Lewis acid catalyst,

typically anhydrous aluminum chloride (AlCl₃).

Mechanism: The reaction proceeds through the formation of an acylium ion intermediate. The

Lewis acid coordinates to the carbonyl oxygen of the ester, weakening the acyl-oxygen bond.

This facilitates the migration of the acyl group to the electron-rich aromatic ring, primarily at the

ortho and para positions relative to the hydroxyl group. At high temperatures (>160°C), the

ortho-isomer is favored.
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p-Cresyl Acetate [Acylium Ion-Phenoxide Complex]Coordination & RearrangementAlCl₃ (Lewis Acid) Catalyst 1-(2-Hydroxy-5-methylphenyl)ethanone

Intramolecular Electrophilic
Aromatic Substitution

2-Chloro-1-(2-hydroxy-5-methylphenyl)ethanone

α-Carbon (Electrophilic) Carbonyl Group Aromatic Ring

Nucleophilic Substitution (e.g., with amines, thiols)
Leads to heterocycle formation (e.g., benzofurans, chromones)

 Highly Reactive Site 

Reduction (e.g., with NaBH₄)
Forms corresponding chlorohydrin

 Selective Reactions 

Electrophilic Aromatic Substitution (e.g., nitration, halogenation)
Directed by -OH and acyl groups

 Further Functionalization 
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Contact our Ph.D. Support Team for a compatibility check
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